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Compound of Interest

Compound Name: Methyl 2-hydroxytricosanoate

Cat. No.: B186529 Get Quote

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Methyl 2-hydroxytricosanoate (CAS No. 118745-41-8). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

while maintaining compliance with standard laboratory safety protocols.

Hazard Assessment and Safety Summary
Methyl 2-hydroxytricosanoate is a hydroxylated fatty acid methyl ester.[1] While one Safety

Data Sheet (SDS) from a supplier indicates that the pure, solid substance is not classified as

hazardous according to the Globally Harmonized System (GHS), another supplier document

advises that the material should be considered hazardous until further information is available.

[1] This discrepancy necessitates a cautious approach to its handling and disposal.

It is crucial to distinguish between the pure compound and solutions. Solutions of Methyl 2-
hydroxytricosanoate, for instance in chloroform, will carry the hazards of the solvent, which

can be significant.[2] Chloroform is toxic if inhaled, suspected of causing cancer, and can

damage organs through prolonged exposure.[2]

Therefore, it is imperative to handle Methyl 2-hydroxytricosanoate with care, utilizing

appropriate personal protective equipment (PPE) and working in a well-ventilated area.
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Quantitative Data from Supplier Information
Parameter Information Source

CAS Number 118745-41-8 Cayman Chemical

GHS Pictograms None (for pure solid) Cayman Chemical

Hazard Statements None (for pure solid) Cayman Chemical

Signal Word None (for pure solid) Cayman Chemical

Note: The absence of formal hazard classifications for the pure solid should be treated with

caution, and a risk-based approach to handling and disposal is recommended.

Detailed Disposal Protocol
The disposal of Methyl 2-hydroxytricosanoate should be managed with the prudence

accorded to all laboratory chemicals, especially given the advisory to consider it potentially

hazardous.

Step 1: Waste Identification and Segregation
Characterize the Waste: Determine if the waste is the pure solid form of Methyl 2-
hydroxytricosanoate or a solution. Identify all other constituents in the waste stream.

Segregate Waste: Do not mix Methyl 2-hydroxytricosanoate waste with other chemical

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) office.

Step 2: Personal Protective Equipment (PPE)
Before handling the waste, all personnel must wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles.

A laboratory coat.
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Step 3: Waste Collection and Storage
Container: Collect the waste in a designated, properly labeled, and securely sealed

container. The container must be compatible with the chemical properties of the waste.

Labeling: The label should clearly state "Methyl 2-hydroxytricosanoate Waste" and include

the CAS number (118745-41-8). If it is a solution, the solvent and its concentration must also

be clearly indicated.

Storage: Store the waste container in a designated satellite accumulation area for chemical

waste.

Step 4: Arranging for Disposal
Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the chemical waste.

Provide Information: Be prepared to provide the EHS office with the full characterization of

the waste.
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Caption: Disposal workflow for Methyl 2-hydroxytricosanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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